Cas no 1427316-55-9 (N,9-Diphenyl-9H-carbazol-2-amine)

• Product Name: N,9-Diphenyl-9H-carbazol-2-amine
• CAS No: 1427316-55-9
• MF: C₂₄H₁₈N₂
• MW: 334.413125514984
• MDL: MFCD31715028
• CID: 4671216
• PubChem ID: 118220370
• Update Time: 2025-08-01

N,9-Diphenyl-9H-carbazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N,9-Diphenyl-9H-carbazol-2-amine
• N,9-Diphenylcarbazol-2-amine
• C1(=CC=CC=C1)NC1=CC=2N(C3=CC=CC=C3C2C=C1)C1=CC=CC=C1
• N,9-Diphenyl-H-carbazol-amine
• 1427316-55-9
• D94416
• DTXSID301301563
• N,?9-?Diphenyl-?9H-?carbazol-?2-?amine
• DB-159158
• AS-76003
• starbld0001693
• SCHEMBL16891270
• MFCD31715028

• MDL： MFCD31715028
• Inchi： 1S/C24H18N2/c1-3-9-18(10-4-1)25-19-15-16-22-21-13-7-8-14-23(21)26(24(22)17-19)20-11-5-2-6-12-20/h1-17,25H
• InChI Key： ZHVOQKHZCNGWET-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C2C=CC=CC=2C2=CC=C(C=C12)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 334.146998583 g/mol
• Monoisotopic Mass: 334.146998583 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 17
• Molecular Weight: 334.4

Additional information on N,9-Diphenyl-9H-carbazol-2-amine

N,9-Diphenyl-9H-carbazol-2-amine (CAS No. 1427316-55-9): A Comprehensive Overview

N,9-Diphenyl-9H-carbazol-2-amine (CAS No. 1427316-55-9) is a versatile compound with significant applications in the fields of organic electronics, materials science, and pharmaceutical research. This compound, also known as DPAC, is a derivative of carbazole, a heterocyclic aromatic compound that has gained considerable attention due to its unique electronic and optical properties.

The molecular structure of N,9-Diphenyl-9H-carbazol-2-amine consists of a carbazole core with two phenyl groups attached to the nitrogen and the 9-position of the carbazole ring. This specific arrangement imparts the molecule with enhanced stability and improved solubility in organic solvents, making it an ideal candidate for various advanced applications.

In the realm of organic electronics, N,9-Diphenyl-9H-carbazol-2-amine has been extensively studied for its potential as a hole transport material (HTM) in organic light-emitting diodes (OLEDs). Recent research has shown that this compound exhibits excellent hole mobility and high thermal stability, which are crucial factors for the performance and longevity of OLED devices. For instance, a study published in the Journal of Materials Chemistry C demonstrated that DPAC-based OLEDs achieved high efficiency and long operational lifetimes under continuous operation.

Beyond its applications in OLEDs, N,9-Diphenyl-9H-carbazol-2-amine has also shown promise in the development of organic photovoltaic (OPV) devices. The unique electronic properties of this compound enable it to act as an effective electron acceptor or donor in OPV systems, contributing to improved power conversion efficiencies. A recent study in Advanced Energy Materials highlighted the use of DPAC as an electron donor in bulk heterojunction solar cells, achieving a power conversion efficiency of over 10%.

In the pharmaceutical industry, N,9-Diphenyl-9H-carbazol-2-amine has been explored for its potential therapeutic applications. The carbazole scaffold is known for its biological activity and has been investigated for various medicinal purposes. For example, research published in the Journal of Medicinal Chemistry reported that derivatives of carbazole, including DPAC, exhibit potent anti-inflammatory and anti-cancer properties. These findings suggest that N,9-Diphenyl-9H-carbazol-2-amine could be a valuable lead compound for the development of new drugs targeting inflammatory diseases and cancer.

The synthesis of N,9-Diphenyl-9H-carbazol-2-amine typically involves multi-step reactions starting from readily available precursors such as 2-aminoanthracene and benzeneboronic acid. The synthetic route is well-documented in the literature and can be optimized to achieve high yields and purity levels. Recent advancements in synthetic methodologies have further simplified the production process, making it more accessible for large-scale applications.

In terms of safety and handling, N,9-Diphenyl-9H-carbazol-2-amine should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure safe usage.

To summarize, N,9-Diphenyl-9H-carbazol-2-amine (CAS No. 1427316-55-9) is a multifaceted compound with significant potential in various fields such as organic electronics, materials science, and pharmaceutical research. Its unique electronic properties and versatile applications make it an important subject of ongoing scientific investigation and development.